N-(6-tert-butylpyridazin-3-yl)benzamide

• IUPAC Name: N-(6-tert-butylpyridazin-3-yl)benzamide
• InChI: InChI=1S/C15H17N3O/c1-15(2,3)12-9-10-13(18-17-12)16-14(19)11-7-5-4-6-8-11/h4-10H,1-3H3,(H,16,18,19)
• InChI Key: HVWOAAUNHYMMGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(C=C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

N-(6-tert-butylpyridazin-3-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been studied extensively for its mechanism of action and biochemical effects, making it an important area of research for scientists around the world.

Mechanism of Action

The mechanism of action of N-(6-tert-butylpyridazin-3-yl)benzamide involves its interaction with specific receptors in the body, including the dopamine receptors. This interaction leads to the activation of various signaling pathways, which can have a range of effects on different physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to have anti-inflammatory properties, which can be useful in the treatment of various inflammatory diseases. This compound has also been shown to have antioxidant properties, which can help to protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-tert-butylpyridazin-3-yl)benzamide in lab experiments is its high potency and specificity. This compound has been shown to have a strong affinity for specific receptors in the body, making it a useful tool for investigating various physiological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-(6-tert-butylpyridazin-3-yl)benzamide. One area of interest is the development of new drugs based on this compound, which could be used in the treatment of various diseases. Another area of research is the investigation of the potential use of this compound in medical imaging, which could lead to the development of new diagnostic tools. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of this compound, which could have important implications for future scientific discoveries.

Synthesis Methods

The synthesis of N-(6-tert-butylpyridazin-3-yl)benzamide involves a series of chemical reactions, including the condensation of 3-aminopyridazine and 4-tert-butylbenzoic acid. The resulting product is then subjected to further purification processes to obtain the final compound.

Scientific Research Applications

N-(6-tert-butylpyridazin-3-yl)benzamide has shown promising results in various scientific research applications. It has been studied extensively for its potential use in the treatment of various diseases, including cancer and neurodegenerative disorders. This compound has also been investigated for its potential use as a diagnostic tool in medical imaging.